4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzaldehyde

• IUPAC Name: 4-[(E)-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]benzaldehyde
• InChI: InChI=1S/C13H11NO2S2/c1-2-14-12(16)11(18-13(14)17)7-9-3-5-10(8-15)6-4-9/h3-8H,2H2,1H3/b11-7+
• InChI Key: YBNKADUMLCYNBY-YRNVUSSQSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)C=O)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=C(C=C2)C=O)/SC1=S
• Molecular Formula: C13H11NO2S2
• Molecular Weight: 277.4 g/mol

Description

4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzaldehyde, also known as Thioflavin T, is a fluorescent dye that is widely used in scientific research for its ability to bind to amyloid fibrils and other protein aggregates. This compound has been extensively studied for its potential applications in the diagnosis and treatment of various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

Mechanism of Action

4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzaldehyde T binds to amyloid fibrils and other protein aggregates, resulting in a significant increase in fluorescence intensity. This binding is thought to occur through the formation of hydrogen bonds between the dye and the protein aggregates. The fluorescence of this compound T is highly dependent on the environment of the dye molecule, and changes in the fluorescence intensity can be used to monitor changes in the structure and conformation of the protein aggregates.
Biochemical and Physiological Effects
This compound T has no known biochemical or physiological effects on living organisms. This compound is typically used in vitro to study the structure and behavior of protein aggregates.

Advantages and Limitations for Lab Experiments

4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzaldehyde T has several advantages for use in lab experiments, including its high sensitivity and specificity for amyloid fibrils and other protein aggregates. This compound is also relatively easy to use and can be detected using standard fluorescence microscopy techniques. However, this compound T has some limitations, including its potential toxicity to cells and its limited ability to distinguish between different types of protein aggregates.

Future Directions

There are several potential future directions for research involving 4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzaldehyde T. One area of focus is the development of new and improved fluorescent dyes for the detection and quantification of protein aggregates. Another area of interest is the use of this compound T and other fluorescent dyes for the development of new diagnostic and therapeutic approaches for neurodegenerative diseases. Finally, further research is needed to better understand the mechanisms underlying the binding of this compound T to protein aggregates, which could lead to the development of new drugs and therapies for these diseases.

Synthesis Methods

4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzaldehyde T can be synthesized using a variety of methods, including the reaction of 4-formylbenzaldehyde with thiosemicarbazide and subsequent oxidation with iodine. Other methods involve the reaction of 4-formylbenzaldehyde with thioacetamide or thiosemicarbazone in the presence of a base catalyst.

Scientific Research Applications

4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzaldehyde T is widely used in scientific research for the detection and quantification of amyloid fibrils and other protein aggregates. This compound is particularly useful for the study of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, which are characterized by the accumulation of protein aggregates in the brain.